Cas no 5850-68-0 (1,6-Naphthalenedisulfonic acid, 4-hydroxy-3-(2-naphthalenylazo)-,disodium salt)

• Product Name: 1,6-Naphthalenedisulfonic acid, 4-hydroxy-3-(2-naphthalenylazo)-,disodium salt
• CAS No: 5850-68-0
• MF: C₂₀H₁₅N₂NaO₇S₂
• MW: 482.462073564529
• CID: 341847
• Update Time: 2022-07-26

1,6-Naphthalenedisulfonic acid, 4-hydroxy-3-(2-naphthalenylazo)-,disodium salt Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthalenedisulfonic acid, 4-hydroxy-3-(2-naphthalenylazo)-,disodium salt
• 1,6-Naphthalenedisulfonic acid, 4-hydroxy-3-[2-(2-naphthalenyl)diazenyl]-, sodium salt (1:2)

• Inchi： 1S/C20H14N2O7S2.Na.H/c23-20-17-10-15(30(24,25)26)7-8-16(17)19(31(27,28)29)11-18(20)22-21-14-6-5-12-3-1-2-4-13(12)9-14;;/h1-11,23H,(H,24,25,26)(H,27,28,29);;/b22-21+;;
• InChI Key： JHDSCBWREAEYNJ-ZPZFBZIMSA-N
• SMILES： S(C1=CC(/N=N/C2C=CC3=CC=CC=C3C=2)=C(O)C2=CC(S(O)(=O)=O)=CC=C12)(O)(=O)=O.[NaH]